Cas no 851969-80-7 (2-methyl-5-(morpholin-4-yl)(3,4,5-trimethoxyphenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-methyl-5-(morpholin-4-yl)(3,4,5-trimethoxyphenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851969-80-7
• MF: C₁₉H₂₄N₄O₅S
• MW: 420.482663154602
• CID: 6170926
• PubChem ID: 3636450
• Update Time: 2025-07-16

2-methyl-5-(morpholin-4-yl)(3,4,5-trimethoxyphenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(morpholin-4-yl)(3,4,5-trimethoxyphenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• SR-01000127784
• HMS2243K05
• F0631-0371
• AB00430892-08
• SMR000017264
• SR-01000127784-1
• CHEMBL1576148
• MLS000101792
• AKOS024589832
• 2-methyl-5-[(morpholin-4-yl)(3,4,5-trimethoxyphenyl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 851969-80-7
• 2-methyl-5-(morpholino(3,4,5-trimethoxyphenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• 2-methyl-5-[morpholin-4-yl-(3,4,5-trimethoxyphenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol

• Inchi： 1S/C19H24N4O5S/c1-11-20-19-23(21-11)18(24)17(29-19)15(22-5-7-28-8-6-22)12-9-13(25-2)16(27-4)14(10-12)26-3/h9-10,15,24H,5-8H2,1-4H3
• InChI Key： SZPGIAZIAUGXKD-UHFFFAOYSA-N
• SMILES： S1C2=NC(C)=NN2C(=C1C(C1C=C(C(=C(C=1)OC)OC)OC)N1CCOCC1)O

Computed Properties

• Exact Mass: 420.14674105g/mol
• Monoisotopic Mass: 420.14674105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 119Ų

Additional information on 2-methyl-5-(morpholin-4-yl)(3,4,5-trimethoxyphenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 2-methyl-5-(morpholin-4-yl)(3,4,5-trimethoxyphenyl)methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 851969-80-7)

2-methyl-5-(morpholin-4-yl)(3,4,5-trimethoxyphenyl)methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol, identified by its CAS number 851969-80-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of multiple fused rings, including a triazole and a thiazole moiety. The structural framework of this molecule incorporates several functional groups that contribute to its unique chemical properties and potential biological activities.

The presence of a morpholine substituent at the 5-position and a 3,4,5-trimethoxyphenyl methyl group at the 5-position further enhances the molecular complexity and diversity. Morpholine derivatives are well-known for their versatility in medicinal chemistry due to their ability to act as bioisosteres for other nitrogen-containing heterocycles. The trimethoxyphenyl group introduces hydrophobicity and potential electronic effects that can influence the compound's interactions with biological targets.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The combination of a triazole and a thiazole ring system in this molecule suggests potential applications in areas such as anti-inflammatory, antimicrobial, and anticancer therapies. These two heterocycles are known for their ability to modulate enzyme activity and receptor binding, making them valuable scaffolds for drug design.

One of the most compelling aspects of 2-methyl-5-(morpholin-4-yl)(3,4,5-trimethoxyphenyl)methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol is its structural similarity to known bioactive compounds. For instance, triazole-containing molecules have been extensively studied for their antifungal properties due to their ability to inhibit fungal cell wall synthesis. Similarly, thiazole derivatives are recognized for their broad-spectrum antimicrobial activity. The incorporation of these motifs into a single molecule may lead to synergistic effects that enhance therapeutic efficacy.

The morpholine moiety in this compound can also play a crucial role in modulating pharmacokinetic properties. Morpholine derivatives are often used in drug development due to their favorable solubility and metabolic stability. This characteristic can improve the bioavailability of the compound when administered orally or intravenously. Additionally, the trimethoxyphenyl group may contribute to membrane permeability and binding affinity by introducing hydrophobic interactions with biological targets.

In vitro studies have begun to explore the potential biological activities of 2-methyl-5-(morpholin-4-yl)(3,4,5-trimethoxyphenyl)methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol. Preliminary data suggest that this compound exhibits moderate activity against certain bacterial strains and shows promise as an anti-inflammatory agent. The exact mechanisms by which it exerts these effects are still under investigation but may involve interactions with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key mediators of inflammation.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complexity and the multiple steps required to construct its core structure. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as multi-step cross-coupling reactions and ring-closing metathesis have been particularly useful in constructing the triazole-thiazole core. The synthesis also involves careful protection-deprotection strategies to handle the reactive functional groups present in the molecule.

The pharmacological profile of 2-methyl-5-(morpholin-4-yl)(3,4,5-trimethoxyphenyl)methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol is further enhanced by its ability to cross-react with various biological targets. This promiscuity can be advantageous in drug development as it allows for multiple points of interaction within a biological pathway. However, it also necessitates thorough characterization to ensure selectivity and minimize off-target effects.

Future research directions include exploring derivative libraries based on this core structure to identify more potent analogs with improved pharmacokinetic profiles. Computational modeling techniques such as molecular docking can be employed to predict binding affinities and optimize interactions with biological targets. Additionally，in vivo studies will be crucial in evaluating the therapeutic potential of this compound in animal models before progressing to human clinical trials.

The development of novel therapeutic agents relies heavily on innovative molecular design principles that leverage structural diversity. Compounds like 2-methyl-5-(morpholin-4-ylyl)(3-hydroxypropyl)-1H-indazol[1',2':1''',8''']quinoxalin]-7(8H)-one, which share structural similarities with our target molecule, have demonstrated promising results in preclinical studies. These findings underscore the importance of heterocyclic scaffolds in drug discovery and highlight the need for continued exploration of related compounds.

In conclusion, 851969–80–7, represents a structurally intricate yet biologically relevant compound with potential applications across multiple therapeutic areas。 Its unique combination of functional groups makes it an attractive candidate for further investigation， both in academic research settings and pharmaceutical development pipelines。 As our understanding of molecular interactions evolves， compounds like this will continue to play a pivotal role in advancing therapeutic strategies worldwide。